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Compound of Interest

Compound Name: Tantalum carbide (TaC)

Cat. No.: B086825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed procedure for the consolidation of tantalum carbide (TaC)
powders using the hot pressing technique. The information herein is compiled to assist in the

fabrication of dense TaC components for various research and development applications.

Introduction
Tantalum carbide (TaC) is an ultra-high temperature ceramic (UHTC) known for its

exceptionally high melting point, hardness, and good thermal and electrical conductivity.[1] Hot

pressing is a powder metallurgy process that involves the simultaneous application of heat and

uniaxial pressure to densify a powder compact.[2][3] This method is particularly effective for

materials with strong covalent bonding and low self-diffusion coefficients, such as TaC, which

are difficult to densify using conventional pressureless sintering techniques. By applying

external pressure, particle rearrangement and plastic flow are enhanced, leading to higher

densities at lower temperatures and shorter sintering times compared to other methods.[4]

This application note outlines the key parameters, experimental protocol, and expected

outcomes for the hot pressing of TaC powders, both with and without sintering aids.

Experimental Data
The successful hot pressing of TaC is dependent on several critical parameters, including the

characteristics of the starting powder, the processing temperature and pressure, and the use of
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sintering aids.

The properties of the initial TaC powder significantly influence the final densified material. Key

characteristics include:

Property Typical Values Source

Purity ≥99% to 99.9% [5][6][7]

Particle Size 0.1 µm to 5 µm [5][6]

Morphology Irregular or faceted [6]

Fine and ultra-fine powders with a narrow particle size distribution are generally preferred as

they offer a higher driving force for sintering.

The following tables summarize the hot pressing parameters for TaC without and with sintering

additives, and the corresponding achievable relative densities and mechanical properties.

Table 1: Hot Pressing of Pure Tantalum Carbide

Temperatur
e (°C)

Pressure
(MPa)

Holding
Time (min)

Relative
Density (%)

Vickers
Hardness
(GPa)

Source

1700 - 1900 40 45 96 - 97.7 -

1900 - - 75 - [3][8]

2000 40 45 >97 15.7 [9]

2300 - - - - [3][8]

2400 - - 96 - [3][8]

1400
5500 (5.5

GPa)
20 High 20.9 [9][10]

Table 2: Hot Pressing of Tantalum Carbide with Sintering Additives
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Additive(
s)

Additive
Conc.
(wt%)

Temperat
ure (°C)

Pressure
(MPa)

Holding
Time
(min)

Relative
Density
(%)

Source

Carbon (C) 0.78 2300 - - 97 [3][8]

Boron

Carbide

(B4C)

0.36 2200 - - 98 [3][8]

B4C + C
0.43 (B4C),

0.13 (C)
2200 - - 98 [3][8]

Sintering aids like Carbon (C) and Boron Carbide (B4C) can enhance densification by

removing surface oxides and/or forming liquid phases that facilitate material transport.[3][8]

Experimental Protocols
This section provides a detailed step-by-step procedure for the hot pressing of TaC powders.

Tantalum Carbide (TaC) Powder: High purity (≥99.5%), fine particle size (e.g., 1-3 µm).

Sintering Additives (Optional): Boron Carbide (B4C) or Carbon (C) powder.

Hot Press: Capable of reaching temperatures up to 2400°C and pressures up to 50 MPa,

with a controlled atmosphere (vacuum or inert gas).

Die and Punch Assembly: High-purity graphite is commonly used for its high-temperature

strength and stability.[4] Tungsten carbide can also be used for higher performance

applications.

Graphite Foil: To prevent reaction and adhesion between the powder and the die surfaces.

Powder Mixing Equipment: Planetary ball mill or similar for homogeneous mixing of TaC and

any additives.

Personal Protective Equipment (PPE): Safety glasses, gloves, and appropriate high-

temperature protection.
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Powder Preparation:

If using sintering additives, accurately weigh the TaC powder and the desired amount of

additive(s).

Homogeneously mix the powders using a planetary ball mill. A typical procedure would

involve milling for several hours with appropriate milling media.

Dry the powder mixture thoroughly to remove any absorbed moisture.

Die Assembly and Loading:

Clean the graphite die and punches to remove any contaminants.

Line the inner wall of the die and the faces of the punches with graphite foil. This acts as a

lubricant and a barrier to prevent chemical reactions between the compact and the die.

Carefully pour the prepared TaC powder mixture into the die cavity.

Level the powder surface and insert the top punch.

Hot Pressing Cycle:

Place the filled die assembly into the hot press.

Evacuate the chamber to a vacuum of at least 10⁻⁴ torr or purge with an inert gas such as

argon.

Begin heating the sample to the target temperature. A controlled heating rate of 10-

20°C/min is recommended to ensure thermal uniformity and prevent thermal shock. A rate

of 100°C/min has also been reported for spark plasma sintering, a related technique.[11]

Apply a low initial pressure to the punch to ensure good contact.

Once the target temperature is reached, apply the full consolidation pressure (e.g., 30-50

MPa).

Hold at the target temperature and pressure for the desired duration (e.g., 30-60 minutes).
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After the holding time, simultaneously turn off the heating and release the pressure.

Cooling and Sample Removal:

Allow the sample to cool down to room temperature under vacuum or inert atmosphere. A

controlled cooling rate, for instance 150°C/min, can be employed.[10]

Once cooled, carefully remove the die assembly from the hot press.

Extract the densified TaC pellet from the die. This may require the use of a hydraulic press

to push the sample out.

Post-Processing and Characterization:

Remove the graphite foil from the surface of the sintered pellet.

The surface of the pellet can be ground and polished using standard metallographic

techniques to achieve a smooth surface for characterization.

Characterize the densified TaC for properties such as density (using the Archimedes

method), microstructure (using Scanning Electron Microscopy - SEM), phase purity (using

X-ray Diffraction - XRD), and mechanical properties like hardness and fracture toughness.

Visualizations
The following diagram illustrates the key stages in the hot pressing of tantalum carbide

powders.
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Caption: Workflow for the hot pressing of TaC powders.

This diagram shows the interplay between the key process parameters and their influence on

the final material properties.
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Caption: Influence of parameters on TaC properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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